Cas no 2679950-57-1 (rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis)

• Product Name: rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis
• CAS No: 2679950-57-1
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD34184101
• CID: 5416616
• PubChem ID: 165909988
• Update Time: 2025-11-01

rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• Z5041247026
• 2679950-57-1
• EN300-28257492
• rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride
• 3-Piperidinamine, 2-methyl-, hydrochloride (1:2), (2S,3S)-
• rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis

• MDL： MFCD34184101
• Inchi： 1S/C6H14N2.2ClH/c1-5-6(7)3-2-4-8-5;;/h5-6,8H,2-4,7H2,1H3;2*1H/t5-,6-;;/m0../s1
• InChI Key： MIHFITIXYPVGFO-USPAICOZSA-N
• SMILES： Cl.Cl.N1CCC[C@@H]([C@@H]1C)N

Computed Properties

• Exact Mass: 186.0690539g/mol
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis

Introduction to rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis (CAS No. 2679950-57-1)

Rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis (CAS No. 2679950-57-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a dihydrochloride salt of a (2R,3R)-2-methylpiperidin-3-amine derivative, characterized by its unique stereochemistry and potential biological activity. The cis configuration of the compound plays a crucial role in its pharmacological properties and interactions with biological targets.

The synthesis and characterization of rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis have been extensively studied in recent years. The compound is typically synthesized through a series of well-defined chemical reactions, including asymmetric synthesis and salt formation. The use of chiral catalysts and ligands has been pivotal in achieving high enantiomeric purity, which is essential for its application in drug development.

In terms of its physical and chemical properties, rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis is a white crystalline solid with a melting point of approximately 180°C. It is highly soluble in water and polar organic solvents, making it suitable for various pharmaceutical formulations. The compound's stability under different conditions has also been evaluated, showing good resistance to degradation under standard storage conditions.

The biological activity of rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis has been the subject of numerous studies. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of specific kinases and modulate the function of G-protein coupled receptors (GPCRs), which are key targets in drug discovery.

In preclinical studies, rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis has demonstrated promising therapeutic potential in animal models of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings have paved the way for more advanced clinical studies to assess its therapeutic benefits.

The potential applications of rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis extend beyond neurological disorders. Recent studies have also explored its use in cancer therapy, particularly in combination with other anticancer agents. The compound's ability to modulate multiple signaling pathways involved in tumor growth and metastasis makes it a promising candidate for developing novel cancer treatments.

In conclusion, rac-(2R,3R)-2-methylpiperidin-3-amine dihydrochloride, cis (CAS No. 2679950-57-1) is a versatile compound with significant potential in the pharmaceutical industry. Its unique stereochemistry and biological activity make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.